Cas no 946303-50-0 (1-(4-chlorophenyl)-3-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
• CAS No: 946303-50-0
• Molecular Formula: C₂₀H₂₀ClN₅O₂
• Molecular Weight: 397.858102798462
• CID: 5851446
• PubChem ID: 42474625

1-(4-chlorophenyl)-3-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• 1-(4-chlorophenyl)-3-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
• 1-(4-chlorophenyl)-3-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
• 946303-50-0
• AKOS024648761
• F2444-0447

• InChIKey： OXQUINVCZJEWMU-UHFFFAOYSA-N
• Inchi： 1S/C20H20ClN5O2/c1-3-28-19-12-18(22-13(2)23-19)24-15-8-10-17(11-9-15)26-20(27)25-16-6-4-14(21)5-7-16/h4-12H,3H2,1-2H3,(H,22,23,24)(H2,25,26,27)
• SMILES： N(C1=CC=C(Cl)C=C1)C(NC1=CC=C(NC2C=C(OCC)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 397.1305526g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 397.1305526g/mol
• Heavy Atom Count: 28
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas